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Compound of Interest

Compound Name: ITMN 4077

Cat. No.: B15607608

Get Quote

Initial research indicates that ITMN 4077 is not a compound under investigation for neurological

disorders. Instead, scientific literature and chemical databases consistently identify ITMN 4077
as a macrocyclic inhibitor of the Hepatitis C Virus (HCV) NS3/4A protease, classifying it as an

antiviral agent. This document aims to provide a technical overview of ITMN 4077 based on its

established role in virology.

Core Mechanism of Action
ITMN 4077 functions as a potent inhibitor of the HCV NS3/4A serine protease. This viral

enzyme is crucial for the replication of the Hepatitis C virus. The virus produces its proteins as

a single large polyprotein that must be cleaved into individual, functional viral proteins. The

NS3/4A protease is responsible for several of these critical cleavages. By binding to and

inhibiting this enzyme, ITMN 4077 prevents the maturation of viral proteins, thereby halting viral

replication.

Quantitative Data Summary
The primary metric for the antiviral activity of ITMN 4077 is its half-maximal effective

concentration (EC50). This value represents the concentration of the drug that is required to

inhibit 50% of the viral replication in cell-based assays.
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Compound Assay Type Cell Line EC50 (nM)

ITMN 4077
HCV Subgenomic

Replicon
HuH7 2131[1][2]

Experimental Methodologies
The antiviral activity of ITMN 4077 is primarily assessed through in vitro assays. A key

experimental model is the HCV subgenomic replicon system.

HCV Subgenomic Replicon Assay
Cell Culture: Human hepatoma cells (e.g., HuH7) are cultured as they are permissive for

HCV replication.

Transfection: These cells are transfected with an HCV subgenomic replicon. This is a

modified viral RNA that contains the genetic information for the viral non-structural proteins

(including NS3/4A) and a reporter gene (e.g., luciferase), but lacks the genes for the

structural proteins, making it incapable of producing new infectious virus particles.

Compound Application: The cells are then treated with varying concentrations of ITMN 4077.

Activity Measurement: After a set incubation period, the level of viral replication is quantified

by measuring the expression of the reporter gene (e.g., luciferase activity) or by quantifying

the amount of viral RNA using techniques like quantitative PCR (qPCR).

Data Analysis: The EC50 value is calculated by plotting the inhibition of viral replication

against the concentration of ITMN 4077.

Visualizing the Mechanism of Action
The following diagrams illustrate the role of the NS3/4A protease in the HCV lifecycle and the

inhibitory action of ITMN 4077.
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Caption: Workflow of HCV polyprotein processing by NS3/4A protease.
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Caption: Inhibition of NS3/4A protease by ITMN 4077.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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